(2E)-2-(1,3-benzothiazol-2-yl)-3-[4-(diphenylmethyl)piperazin-1-yl]prop-2-enenitrile

• IUPAC Name: (E)-3-(4-benzhydrylpiperazin-1-yl)-2-(1,3-benzothiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C27H24N4S/c28-19-23(27-29-24-13-7-8-14-25(24)32-27)20-30-15-17-31(18-16-30)26(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-14,20,26H,15-18H2/b23-20+
• InChI Key: TYBPNCIJZWTMRT-BSYVCWPDSA-N
• Canonical SMILES: C1CN(CCN1C=C(C#N)C2=NC3=CC=CC=C3S2)C(C4=CC=CC=C4)C5=CC=CC=C5
• Isomeric SMILES: C1CN(CCN1/C=C(\C#N)/C2=NC3=CC=CC=C3S2)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H24N4S
• Molecular Weight: 436.6 g/mol

Description

(2E)-2-(1,3-benzothiazol-2-yl)-3-[4-(diphenylmethyl)piperazin-1-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C27H24N4S and its molecular weight is 436.58. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole and Piperazine Derivatives in Scientific Research

Metabolism and Pharmacokinetics

Studies on compounds similar to "(2E)-2-(1,3-benzothiazol-2-yl)-3-[4-(diphenylmethyl)piperazin-1-yl]prop-2-enenitrile" often focus on their metabolism and pharmacokinetics. For instance, the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist with a benzothiazole component, were investigated to understand its pharmacokinetics in humans. The study found that the compound was primarily eliminated via feces, with metabolism involving oxidation and subsequent rearrangement processes (Renzulli et al., 2011).

Therapeutic Potential

Research on benzothiazole and piperazine derivatives also explores their therapeutic potential. For example, the anxiolytic-like effects of new arylpiperazine derivatives containing isonicotinic and picolinic nuclei were studied, focusing on their impact on GABAergic and 5-HT systems. This research suggests potential pathways through which these compounds exert their anxiolytic effects, highlighting the therapeutic applications of such chemical structures (Kędzierska et al., 2019).

Environmental Presence and Human Exposure

Another area of research involves the environmental presence and human exposure to benzothiazoles. A study on benzothiazoles in indoor air from Albany, New York, USA, examined their concentrations in various indoor environments and estimated human exposure through inhalation. This research underscores the environmental prevalence of benzothiazole compounds and the potential for human exposure (Wan, Xue, & Kannan, 2016).